Cas no 1903251-80-8 (2-amino-2-(3-methyloxetan-3-yl)ethan-1-ol)

• Product Name: 2-amino-2-(3-methyloxetan-3-yl)ethan-1-ol
• CAS No: 1903251-80-8
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 6424530
• PubChem ID: 117549331
• Update Time: 2025-06-11

2-amino-2-(3-methyloxetan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-methyloxetan-3-yl)ethan-1-ol
• 3-Oxetaneethanol, β-amino-3-methyl-
• EN300-1814429
• 1903251-80-8

• Inchi： 1S/C6H13NO2/c1-6(3-9-4-6)5(7)2-8/h5,8H,2-4,7H2,1H3
• InChI Key： MVWMWKNJHHFPAQ-UHFFFAOYSA-N
• SMILES： O1CC(C)(C(N)CO)C1

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 257.5±10.0 °C(Predicted)
• pka: 12.60±0.10(Predicted)

Additional information on 2-amino-2-(3-methyloxetan-3-yl)ethan-1-ol

Professional Introduction to 2-amino-2-(3-methyloxetan-3-yl)ethan-1-ol (CAS No. 1903251-80-8)

2-amino-2-(3-methyloxetan-3-yl)ethan-1-ol, a compound with the chemical identifier CAS No. 1903251-80-8, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic methodologies. The presence of both amino and oxetane functional groups makes it a versatile intermediate, offering opportunities for further derivatization and functionalization.

The compound's structure, featuring a central ethane backbone substituted with an amino group at both carbons and an oxetane ring bearing a methyl group at the third position, imparts distinctive chemical properties. The oxetane ring, a three-membered cyclic ether, is known for its high reactivity and strain, which can be exploited in various synthetic transformations. This reactivity makes 2-amino-2-(3-methyloxetan-3-yl)ethan-1-ol a valuable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The oxetane moiety, in particular, has been extensively studied for its ability to enhance bioavailability and metabolic stability in drug candidates. Research has shown that oxetane derivatives can exhibit improved solubility and reduced toxicity compared to their non-heterocyclic counterparts. This has led to their incorporation into a variety of therapeutic agents, including those targeting neurological disorders and anti-inflammatory pathways.

The amino groups present in 2-amino-2-(3-methyloxetan-3-yl)ethan-1-ol provide additional sites for chemical modification, enabling the synthesis of a wide range of derivatives. These derivatives can be tailored for specific biological activities by introducing various substituents or by altering the connectivity of functional groups. The compound's dual functionality makes it particularly useful in the design of chiral molecules, which are essential in many pharmaceutical applications.

Recent studies have highlighted the compound's potential in the development of novel antibiotics and antiviral agents. The oxetane ring's strained structure can be selectively opened under controlled conditions, allowing for the introduction of new functional groups at specific positions. This property has been exploited in the synthesis of peptidomimetics, which mimic the biological activity of natural peptides but with improved stability and efficacy.

The use of computational chemistry and molecular modeling techniques has further enhanced our understanding of 2-amino-2-(3-methyloxetan-3-yl)ethan-1-ol's reactivity and its potential applications. These methods have enabled researchers to predict the outcomes of various chemical transformations with high accuracy, thereby reducing the need for empirical testing. This approach has not only accelerated the discovery process but also minimized waste by optimizing reaction conditions.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and polymer chemistry. The unique structural features of 2-amino-2-(3-methyloxetan-3-yl)ethan-1-ol make it an excellent candidate for the development of novel polymers with enhanced mechanical properties and thermal stability. These polymers could find applications in aerospace, automotive industries, and advanced electronics.

The synthesis of 2-amino-2-(3-methyloxetan-3-yl)ethan-1-ol presents several challenges due to its sensitive functional groups. However, advances in synthetic methodologies have made it more accessible than ever before. Catalytic processes and green chemistry principles have been employed to improve yield and reduce environmental impact. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

The future prospects for this compound are vast, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are essential to fully realize its potential. By leveraging interdisciplinary approaches, scientists can uncover novel uses for 2-amino-2-(3-methyloxetan-3-ylolethanenol) that will benefit society in numerous ways.